Cas no 251096-95-4 (1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid)

• Product Name: 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid
• CAS No: 251096-95-4
• MW: 289.73g/mol
• MDL: MFCD00172807
• CID: 4642969
• Update Time: 2025-06-11

1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((2-chlorophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• 1-[(2-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXYLIC ACID
• Proline, 1-[(2-chlorophenyl)sulfonyl]-
• 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid

• MDL： MFCD00172807

Computed Properties

• Exact Mass: 289.018
• Monoisotopic Mass: 289.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 140-142°C

1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid

1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid (CAS No. 251096-95-4): An Overview of Its Properties and Applications

1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid (CAS No. 251096-95-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of its chemical properties, synthesis methods, and current applications, drawing on the latest research findings to ensure accuracy and relevance.

Chemical Structure and Properties: 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid is a complex organic molecule characterized by a sulfonyl group attached to a pyrrolidine ring and a chlorophenyl substituent. The sulfonyl group imparts high reactivity and stability, making the compound suitable for a wide range of chemical reactions. The presence of the chlorophenyl group adds to its versatility by influencing its solubility and reactivity in different solvents.

Synthesis Methods: The synthesis of 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid typically involves several steps, including the formation of the sulfonyl intermediate and subsequent coupling with the pyrrolidine carboxylic acid. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, such as the use of catalytic systems and microwave-assisted reactions. These methods not only reduce waste but also improve yield and purity.

Pharmaceutical Applications: One of the most promising applications of 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid is in the pharmaceutical industry. It has shown potential as an intermediate in the synthesis of various drugs, particularly those targeting neurological disorders and cancer. For instance, recent studies have demonstrated its efficacy in enhancing the bioavailability and stability of certain therapeutic agents. Additionally, its ability to modulate specific biological pathways makes it a valuable tool in drug discovery and development.

Materials Science: In materials science, 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid has found applications in the development of advanced polymers and coatings. Its unique chemical structure allows for the creation of materials with enhanced mechanical properties, thermal stability, and chemical resistance. These materials are used in various industries, including automotive, aerospace, and electronics.

Analytical Techniques: The accurate characterization of 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid is crucial for both research and industrial applications. Common analytical techniques used for its identification and quantification include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques provide detailed information about the compound's structure, purity, and impurities, ensuring its quality and suitability for specific uses.

Safety Considerations: While 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid is generally considered safe when handled properly, it is important to follow standard safety protocols during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in suitable conditions to prevent degradation or contamination.

Current Research Trends: Ongoing research on 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid is focused on expanding its applications in drug delivery systems and functional materials. For example, recent studies have explored its use in nanotechnology to develop targeted drug delivery platforms that can improve treatment outcomes for various diseases. Additionally, researchers are investigating its potential as a building block for self-healing materials that can repair themselves when damaged.

Conclusion: In conclusion, 1-(2-Chlorophenyl)Sulfonyl-2-Pyrrolidinecarboxylic Acid (CAS No. 251096-95-4) is a multifaceted compound with significant potential in multiple fields. Its unique chemical properties make it an invaluable tool in pharmaceuticals, materials science, and chemical synthesis. As research continues to advance, it is likely that new applications will emerge, further solidifying its importance in modern science and technology.